1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane

• Molecular Formula: C20H34N2O2
• Molecular Weight: 334.5 g/mol
• IUPAC Name: [4-(azepane-1-carbonyl)cyclohexyl]-(azepan-1-yl)methanone
• InChI: InChI=1S/C20H34N2O2/c23-19(21-13-5-1-2-6-14-21)17-9-11-18(12-10-17)20(24)22-15-7-3-4-8-16-22/h17-18H,1-16H2
• InChI Key: IOSZULVFWIOPPG-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2CCC(CC2)C(=O)N3CCCCCC3

Description

1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane, also known as ACPCA, is a cyclic peptide that has gained significant attention in scientific research due to its unique properties.

Mechanism of Action

1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane binds to proteins and enzymes through a process known as non-covalent binding. This binding can result in changes to the protein's structure and function, which can be used to inhibit enzyme activity or modulate protein-protein interactions.
Biochemical and Physiological Effects:
1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes involved in cancer cell growth and the modulation of protein-protein interactions involved in neurodegenerative diseases. 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane has several advantages for use in lab experiments, including its small size, high binding affinity, and ability to selectively bind to certain proteins and enzymes. However, 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane can be difficult to synthesize and purify, and its binding affinity can be affected by factors such as pH and temperature.

Future Directions

There are several future directions for the use of 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane in scientific research. One potential application is the development of 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane-based drugs for the treatment of cancer and neurodegenerative diseases. 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane could also be used to study the structure and function of proteins involved in these diseases, leading to a better understanding of their mechanisms and potential therapeutic targets. Additionally, further research is needed to optimize the synthesis and purification of 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane, as well as to explore its potential limitations and drawbacks.

Synthesis Methods

1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane can be synthesized through a series of chemical reactions, including the coupling of 1-azepanecarboxylic acid with cyclohexanecarbonyl chloride, followed by the addition of 1-azepanecarbonyl chloride. The product is then purified through a process of recrystallization and chromatography.

Scientific Research Applications

1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane has been widely used in scientific research due to its ability to selectively bind to certain proteins and enzymes. It has been used in studies related to drug discovery, enzyme inhibition, and protein-protein interactions. 1-{[4-(1-Azepanylcarbonyl)cyclohexyl]carbonyl}azepane has also been used as a tool to study the structure and function of proteins.